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Compound of Interest

Compound Name: 5-Iodo-2-methoxypyrimidine

Cat. No.: B1277562 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment and

maintaining environmental compliance. This guide provides essential safety and logistical

information for the proper disposal of 5-Iodo-2-methoxypyrimidine (CAS No. 101803-06-9), a

halogenated pyrimidine derivative.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the specific Safety Data Sheet

(SDS) for 5-Iodo-2-methoxypyrimidine. While a publicly available SDS for this specific

compound is not readily accessible, information for structurally similar compounds, such as 5-

Iodo-2,4-dimethoxypyrimidine, and general guidelines for halogenated organic compounds

provide a strong basis for safe handling.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 5-Iodo-2-methoxypyrimidine. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.
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Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.

Quantitative Data Summary
The following table summarizes key safety and physical property data for 5-Iodo-2-
methoxypyrimidine, compiled from available chemical supplier information. It is important to

note that specific toxicity data (e.g., LD50) is not readily available, and therefore, the compound

should be handled with the assumption that it is hazardous.

Parameter Value Reference

CAS Number 101803-06-9 [1]

Molecular Formula C₅H₅IN₂O [1]

Molecular Weight 236.01 g/mol [1]

Appearance White to off-white solid

Storage
Store at 4°C, protected from

light
[1]

Note: This data is based on available supplier information and may not be exhaustive. Always

refer to the most current SDS for complete and accurate data.

Step-by-Step Disposal Protocol
The disposal of 5-Iodo-2-methoxypyrimidine must be conducted as a hazardous waste

procedure, in accordance with local, state, and federal regulations. As a halogenated organic

compound, it requires specific disposal methods and should never be disposed of down the

drain or in regular trash.

Experimental Protocol for Disposal:

Waste Segregation:

Designate a specific, clearly labeled, and compatible waste container for "Halogenated

Organic Waste."
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Do not mix 5-Iodo-2-methoxypyrimidine waste with non-halogenated solvents or other

incompatible waste streams.

Waste Collection:

Collect all waste containing 5-Iodo-2-methoxypyrimidine, including residual amounts in

containers, contaminated personal protective equipment (such as gloves), and any

materials used for spill cleanup, in the designated halogenated waste container.

Ensure the waste container is kept securely closed when not in use.

Container Rinsing:

For empty containers that held 5-Iodo-2-methoxypyrimidine, triple-rinse with a suitable

solvent (e.g., acetone or ethanol).

The rinsate from this process is considered hazardous waste and must be collected in the

designated halogenated waste container.

Labeling and Storage:

Properly label the waste container with "Hazardous Waste," the full chemical name "5-
Iodo-2-methoxypyrimidine," and any other required information by your institution's

Environmental Health and Safety (EHS) department.

Store the sealed waste container in a designated satellite accumulation area, away from

incompatible materials.

Arranging for Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste manifest and transportation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Iodo-2-methoxypyrimidine.
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Caption: Disposal workflow for 5-Iodo-2-methoxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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